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Compound of Interest

Compound Name: copper(ll) sulfate hexahydrate

Cat. No.: B1260771

An In-depth Analysis for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility of copper(ll) sulfate in various
solvents. The focus of this document is on copper(ll) sulfate pentahydrate (CuSOa-5H20), the
most common and stable hydrated form. While other hydration states exist, including the less
common hexahydrate, the vast majority of available scientific literature and data pertains to the
pentahydrate. For the purpose of this guide, "copper(ll) sulfate” will refer to the pentahydrate
unless otherwise specified.

Introduction to Copper(ll) Sulfate

Copper(ll) sulfate is an inorganic compound that, in its anhydrous form (CuS0Oa), is a pale
green or gray-white powder. The most commonly encountered form is the pentahydrate
(CuSO04-5H20), which is a bright blue crystalline solid.[1] This vibrant color is due to the water
of hydration.[2] Copper(ll) sulfate has a wide range of applications, including as a fungicide,
algaecide, in electroplating, and as a catalyst in various chemical reactions.[3] Its solubility is a
critical parameter in many of these applications, particularly in the formulation of solutions for
agricultural, pharmaceutical, and industrial uses.

Quantitative Solubility Data

The solubility of copper(ll) sulfate is highly dependent on the solvent and the temperature. The
following tables summarize the available quantitative data for copper(ll) sulfate pentahydrate
and anhydrous copper(ll) sulfate in various solvents.
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Table 1: Solubility of Copper(ll) Sulfate Pentahydrate (CuSOa4-5H20) in Water at Various

Temperatures

Temperature (°C)

Solubility ( g/100 mL)

0 23.1
10 27.5
20 32.0
30 37.8
40 44.6
60 61.8
80 83.8
100 114

Data sourced from Sciencemadness Wiki.[1]

Table 2: Solubility of Anhydrous Copper(ll) Sulfate (CuSOa4) in Water at Various Temperatures
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Temperature (°C) Solubility ( g/100 mL)
0 14.3
10 17.2
20 20.5
25 22.3
30 24.4
40 28.7
50 33.7
60 39.5
80 55.5
100 75.4

Data sourced from Sciencemadness Wiki.[1]

Table 3: Solubility of Copper(ll) Sulfate Pentahydrate (CuSOa4-5H20) in Other Solvents

Solubility ( g/100

Solvent Temperature (°C) Notes
mL)

Methanol 18 1.04 Soluble.[1]
Insoluble/Slightly

Ethanol - Insoluble.[4][5]
Soluble

Glycerol - Soluble Freely soluble.[6]

Acetone - Insoluble Insoluble.[1]

It is important to note that the dissolution of copper(ll) sulfate in water is an exothermic
process.[1]

Experimental Protocols for Solubility Determination
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The determination of the solubility of an inorganic salt like copper(ll) sulfate is a fundamental
laboratory procedure. Below are detailed methodologies for determining solubility.

Method 1: Isothermal Saturation and Gravimetric Analysis

This method involves creating a saturated solution at a constant temperature and then
determining the concentration of the solute.

e Materials:
o Copper(ll) sulfate pentahydrate
o Selected solvent (e.g., distilled water, ethanol)
o Thermostatic water bath or incubator
o Stirring plate and magnetic stir bars
o Conical flasks with stoppers
o Syringes with filters (e.g., 0.45 pum pore size)
o Pre-weighed evaporating dishes

o Analytical balance

[¢]

Drying oven
e Procedure:

o Add an excess amount of copper(ll) sulfate pentahydrate to a known volume of the solvent
in a conical flask.

o Place the flask in a thermostatic water bath set to the desired temperature.

o Stir the mixture vigorously for a prolonged period (e.g., 24-48 hours) to ensure equilibrium
is reached and the solution is saturated.
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o Allow the solution to stand undisturbed at the same temperature for several hours to allow
undissolved solid to settle.

o Carefully withdraw a known volume of the supernatant using a syringe fitted with a filter to
prevent the transfer of solid particles.

o Transfer the clear, saturated solution to a pre-weighed evaporating dish.
o Record the exact volume of the solution transferred.

o Place the evaporating dish in a drying oven at a temperature sufficient to evaporate the
solvent without decomposing the salt (e.g., 110°C for water).

o Once the solvent has completely evaporated, cool the dish in a desiccator and weigh it.
o Repeat the drying and weighing process until a constant weight is achieved.

o The mass of the dissolved copper(ll) sulfate is the final weight of the dish and residue
minus the initial weight of the empty dish.

o Calculate the solubility in grams per 100 mL of solvent.
Method 2: Determination of Saturation Temperature

This method involves dissolving a known mass of solute in a known volume of solvent and then
determining the temperature at which crystallization begins upon cooling.

o Materials:

o

Copper(ll) sulfate pentahydrate

Selected solvent

[e]

Test tube

(¢]

Thermometer

[¢]

[¢]

Water bath with heating and cooling capabilities
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o Stirring rod

e Procedure:

[e]

Accurately weigh a known amount of copper(ll) sulfate pentahydrate and transfer it to a
test tube.

o Add a precise volume of the solvent to the test tube.

o Heat the test tube in a water bath while stirring continuously until all the solid has
dissolved.

o Slowly cool the solution while continuing to stir.

o Carefully observe the solution and record the temperature at which the first crystals
appear. This is the saturation temperature for that specific concentration.

o Repeat the process with different masses of solute or volumes of solvent to determine the
solubility at various temperatures.

Visualizations

Experimental Workflow for Solubility Determination (Gravimetric Method)
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Caption: Gravimetric method for determining solubility.
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Logical Relationship of Copper(ll) Sulfate Hydration States
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Caption: Dehydration and hydration of copper(ll) sulfate.
Factors Influencing Solubility
Several factors can influence the solubility of copper(ll) sulfate:

o Temperature: As shown in the data tables, the solubility of copper(ll) sulfate in water
increases significantly with temperature.[2]

e pH: In aqueous solutions, the pH can affect solubility. In alkaline conditions, insoluble copper
hydroxide may precipitate, reducing the concentration of dissolved copper ions.[2]

» Presence of Other lons: The presence of other ions in the solution can impact solubility
through the common ion effect or the formation of complex ions.[2] For instance, in the
presence of a high concentration of sulfate ions from another source, the solubility of
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copper(ll) sulfate may decrease. Conversely, the presence of ligands such as ammonia can
increase solubility by forming soluble copper-ammonia complexes.

o Solvent Polarity: Copper(ll) sulfate is an ionic compound and is therefore most soluble in
polar solvents like water.[5] Its solubility is significantly lower in less polar organic solvents
like ethanol and acetone.[5][7]

Conclusion

The solubility of copper(ll) sulfate, particularly the pentahydrate form, is well-characterized in
water and to a lesser extent in other common solvents. Understanding the quantitative
solubility and the factors that influence it is crucial for the effective application of this compound
in various scientific and industrial fields. The experimental protocols outlined in this guide
provide a robust framework for researchers to determine solubility in their specific systems of
interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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